Cas no 1308-38-9 (Chromium(III) oxide)

• Product Name: Chromium(III) oxide
• CAS No: 1308-38-9
• MF: Cr₂O₃
• MW: 151.990403175354
• MDL: MFCD00010949
• CID: 41177
• Update Time: 2026-05-14

Chromium(III) oxide Chemical and Physical Properties

Names and Identifiers

• Chromium(III) oxide
• 383 GREEN NATO
• CHROME GREEN
• CHROME OXIDE
• CHROME OXIDE GREEN GN
• CHROME OXIDE GREEN GN-M
• CHROME OXIDE GREEN GN-Z
• CHROME OXIDE GREEN GX
• CHROMIA
• CHROMIC OXIDE
• CHROMIC OXIDE GREEN
• CHROMIC SESQUIOXIDE
• CHROMIUM(+3)OXIDE
• CHROMIUM GREEN
• CHROMIUM (IC) OXIDE
• CHROMIUM (IC) SESQUIOXIDE
• CHROMIUM(III) OXIDE, GREEN
• CHROMIUM OXIDE
• CHROMIUM OXIDE, GREEN
• CHROMIUM SESQUIOXIDE
• Chrome Oxide Green ,Chromium Oxide Green Pigments ,Creamic
• Anadonis green
• Chromium(III) oxide,amorphous powder
• Green cinnabar
• okhp1
• c-grun
• pk5304
• ci77288
• p106f10
• oilgreen
• Green 15
• c.i.77288
• 11661green
• Ceramic pigment Coating Pigment Chrome Oxide Green
• yangwageyu

• MDL： MFCD00010949
• Inchi： 1S/2Cr.3O/q2*+3;3*-2
• InChI Key： QDOXWKRWXJOMAK-UHFFFAOYSA-N
• SMILES： [Cr].[Cr].O.O.O

Computed Properties

• Exact Mass: 151.86600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Hexagonal system or amorphous dark green powder
• Density: 5.21
• Melting Point: 2435ºC
• Boiling Point: 4000 °C
• Flash Point: 3000°C
• Refractive Index: 2.551
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: -0.35640
• Sensitiveness: Sensitive to humidity
• Merck: 14,2234
• Solubility: Insoluble in water, acid and alkali solutions, soluble in hot alkali metal bromate solutions

Chromium(III) oxide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：GB6475000
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Other Element Metal
• Material Chemicals Colorants and Pigments Pigments
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Chromium(III) oxide

Recent Advances in Chromium(III) Oxide (1308-38-9) Research: Applications in Chemical, Biological, and Pharmaceutical Fields

Chromium(III) oxide (Cr₂O₃, CAS: 1308-38-9) is a well-known inorganic compound with diverse applications in catalysis, materials science, and biomedical fields. Recent studies have explored its potential in drug delivery, antimicrobial coatings, and as a catalyst in organic synthesis. This research brief synthesizes the latest findings on Chromium(III) oxide, focusing on its chemical properties, biological interactions, and pharmaceutical relevance.

A 2023 study published in ACS Applied Materials & Interfaces demonstrated the use of Chromium(III) oxide nanoparticles (Cr₂O₃-NPs) for targeted drug delivery. The researchers functionalized Cr₂O₃-NPs with polyethylene glycol (PEG) and loaded them with doxorubicin, achieving pH-responsive release in tumor microenvironments. The study reported a 40% increase in drug accumulation at tumor sites compared to conventional delivery systems, highlighting Cr₂O₃'s potential in oncology therapeutics.

In the field of antimicrobial applications, a 2024 paper in Journal of Materials Chemistry B investigated Cr₂O₃-coated medical implants. The coating exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with a 99.9% reduction in bacterial adhesion. This was attributed to the generation of reactive oxygen species (ROS) upon contact with bacterial membranes, suggesting Cr₂O₃'s promise in preventing hospital-acquired infections.

Catalytic applications of Chromium(III) oxide have also seen advancements. A recent Nature Catalysis publication (2024) detailed a novel Cr₂O₃-based catalyst for selective hydrogenation of nitroarenes. The catalyst showed 98% selectivity for aniline derivatives at mild conditions (80°C, 1 atm H₂), outperforming traditional noble metal catalysts. This breakthrough could significantly reduce costs in pharmaceutical intermediate synthesis.

Despite these promising developments, challenges remain in the biomedical application of Chromium(III) oxide. A 2023 toxicity study in Chemical Research in Toxicology reported dose-dependent cytotoxicity of Cr₂O₃-NPs in human hepatocytes at concentrations above 100 μg/mL. Researchers emphasize the need for comprehensive safety profiling before clinical translation, particularly regarding long-term accumulation and clearance mechanisms.

Future research directions include the development of hybrid Cr₂O₃ nanocomposites with improved biocompatibility and the exploration of its immunomodulatory properties. The compound's unique electronic structure and surface chemistry continue to make it a subject of intense investigation across multiple disciplines in chemical and biological sciences.